5-Bromo-2-cyclopropylmethoxy-4-methyl-pyridine
Overview
Description
“5-Bromo-2-cyclopropylmethoxy-4-methyl-pyridine” is a chemical compound with the molecular formula C10H12BrNO . It is used in the field of organic synthesis .
Molecular Structure Analysis
The molecular weight of “5-Bromo-2-cyclopropylmethoxy-4-methyl-pyridine” is 242.11 . The specific molecular structure is not provided in the searched resources.Scientific Research Applications
Synthesis and Chemical Properties
- Novel Pyridine Derivatives Synthesis : A study by (Ahmad et al., 2017) detailed the synthesis of novel pyridine derivatives using a palladium-catalyzed Suzuki cross-coupling reaction. This process utilized 5-bromo-2-methylpyridin-3-amine and produced compounds with potential as chiral dopants for liquid crystals.
Biological and Pharmaceutical Research
- Antiretroviral Activity : Research on 2,4-Diamino-6-[2-(phosphonomethoxy)ethoxy]pyrimidines by (Hocková et al., 2003) found that derivatives of 5-bromo-2-cyclopropylmethoxy-4-methyl-pyridine showed significant inhibitory activity against retroviruses, including HIV.
Spectroscopic and Density Functional Theory Studies
- Spectroscopic Characterization : A study by (Vural & Kara, 2017) focused on the spectroscopic characterization of 5-Bromo-2-(trifluoromethyl)pyridine, a related compound, providing insights into its molecular structure and properties through density functional theory.
Photophysical Properties
- Color Tuning in Iridium Complexes : Research by (Stagni et al., 2008) explored the use of 5-bromo-2-cyclopropylmethoxy-4-methyl-pyridine in the synthesis of iridium complexes, highlighting its role in color tuning for potential applications in light-emitting devices.
Antibacterial Activities
- Antibacterial Compound Synthesis : A nickel(II) complex involving a derivative of 5-bromo-2-cyclopropylmethoxy-4-methyl-pyridine showed notable antibacterial activity, as reported in a study by (Yu-jie, 2011).
properties
IUPAC Name |
5-bromo-2-(cyclopropylmethoxy)-4-methylpyridine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H12BrNO/c1-7-4-10(12-5-9(7)11)13-6-8-2-3-8/h4-5,8H,2-3,6H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BWGJYIVZISHNQD-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NC=C1Br)OCC2CC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H12BrNO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-cyclopropylmethoxy-4-methyl-pyridine | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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